Methoxy-benzoxazole

• CAS RN: 26384-75-8
• Molecular Formula: C8H7NO2
• Molecular Weight: 149.15 g/mol
• IUPAC Name: 2-methoxy-1,3-benzoxazole
• InChI: InChI=1S/C8H7NO2/c1-10-8-9-6-4-2-3-5-7(6)11-8/h2-5H,1H3
• InChI Key: NRBCYYCKOXRXRB-UHFFFAOYSA-N
• SMILES: COC1=NC2=CC=CC=C2O1

Description

Methoxy-benzoxazole is a useful research compound. Its molecular formula is C8H7NO2 and its molecular weight is 149.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In Scheme VIII, bromo-benzoxazole 35 (R═CH3) was first treated with copper(I) cyanide in DMF to produce the corresponding aryl-nitrile, which upon treatment with boron tribromide afforded benzoxazole 36. Benzoxazole 36 was also prepared from a second synthetic Route, where the bromo-benzoxazole 35 was treated with zinc cyanide in the presence of a palladium catalyst [i.e. tetrakis(triphenylphosphine)palladium(0)] to afford the corresponding aryl-nitrile, which upon demethylation with boron tribromide produced benzoxazole 36. Benzoxazole 35 (R═H) was treated with copper (I) bromide, and freshly prepared sodium methoxide in DMF to produce methoxy-benzoxazole 37. Bromination of 37 with N-bromosuccinimide in acetonitrile afforded the monobromo benzoxazole 38 (major product) and the dibromobenzoxazole 39 (minor product).